6-Chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine

• IUPAC Name: 6-chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine
• InChI: InChI=1S/C7H3ClF3N3/c8-5-1-2-6-12-4(7(9,10)11)3-14(6)13-5/h1-3H
• InChI Key: ZHOJZGDFKSAMHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN2C1=NC(=C2)C(F)(F)F)Cl
• Molecular Formula: C7H3ClF3N3
• DSSTOX Substance ID: DTXSID70618176
• Molecular Weight: 221.57 g/mol
• CAS No.: 109113-97-5

Description

6-Chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine is a useful research compound. Its molecular formula is C7H3ClF3N3 and its molecular weight is 221.57 g/mol. The purity is usually 95%.
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Scientific Research Applications

• It is used for studying the displacement of [3H]diazepam from rat brain membrane, providing insights into its interaction with central nervous system receptors (Barlin et al., 1992).

• The compound is utilized in studies involving the displacement of [3H]diazepam from peripheral-type and central benzodiazepine receptors, indicating its potential role in understanding benzodiazepine receptor function (Barlin et al., 1997).

• It has been involved in synthesizing new azaheterocycles and heterocyclic systems, highlighting its utility in organic synthesis (Stanovnik & Tiŝler, 1967).

• The compound might be useful for developing novel positron emission tomography radiotracers for imaging Aβ2 plaques, suggesting its potential application in neuroimaging (Zeng et al., 2010).

• It potently inhibits benzodiazepine binding to rat kidney mitochondrial membranes and human monocytic leukemia cell lines, which could be significant for pharmacological studies (Davies et al., 1995).

• 6-Chloro-2-(trifluoromethyl)imidazo[1,2-b]pyridazine derivatives are noted as novel VEGFR2 kinase inhibitors, showing potential in cancer research, particularly in the study of tumor angiogenesis (Miyamoto et al., 2012).

Mechanism of Action

Target of Action

Imidazo[1,2-b]pyridazine derivatives have been widely studied in drug molecules and have shown good biological activity . They have been found to exhibit a variety of biological activities and pharmacological properties, such as antifungal , anti-diabetes , antiparasitic , anti-inflammatory , anti-proliferative activity , and acetylcholinesterase inhibitors . They can also be used as novel ligands with high affinity for gamma-hydroxybutyric acid (GHB) binding sites .

Mode of Action

The negative potential region in the molecular structure of similar compounds is usually related to the lone pair of electronegative atoms . For the target compound, the negative potential region exists in the O1 atom on the carbonyl group, indicating that this region is more likely to provide electrons, and there may be a nucleophilic attack site .

Result of Action

Imidazo[1,2-b]pyridazine derivatives have been associated with a variety of biological activities and pharmacological properties .